Cas no 1018164-62-9 (3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1018164-62-9
• MF: C₁₉H₁₈FN₃O₂
• MW: 339.363527774811
• MDL: MFCD09834248
• CID: 3159332
• PubChem ID: 25248169
• Update Time: 2025-09-23

3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine -4-carboxylic acid
• 3-Cyclopropyl-1-(4-fluorophenyl)-6-isopropyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-cyclopropyl-1-(4-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 1018164-62-9
• MFCD09834248
• EN300-231824
• 3-Cyclopropyl-1-(4-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 3-CYCLOPROPYL-1-(4-FLUOROPHENYL)-6-ISOPROPYLPYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• 3-cyclopropyl-1-(4-fluorophenyl)-6-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• STK352762
• AKOS005168544
• 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• MDL： MFCD09834248
• Inchi： 1S/C19H18FN3O2/c1-10(2)15-9-14(19(24)25)16-17(11-3-4-11)22-23(18(16)21-15)13-7-5-12(20)6-8-13/h5-11H,3-4H2,1-2H3,(H,24,25)
• InChI Key： UQVQXFVZYOEUBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(=C(C(=O)O)C=C(C(C)C)N=2)C(C2CC2)=N1

Computed Properties

• Exact Mass: 339.13830499Da
• Monoisotopic Mass: 339.13830499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Additional information on 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Comprehensive Overview of 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1018164-62-9)

3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1018164-62-9) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-b]pyridine derivative is characterized by its cyclopropyl, 4-fluorophenyl, and isopropyl substituents, which contribute to its distinct physicochemical properties and potential biological activities. Researchers are particularly interested in its role as a small molecule inhibitor and its applications in drug discovery.

The compound's molecular framework combines a pyrazolo[3,4-b]pyridine core with a carboxylic acid functional group, making it a versatile scaffold for medicinal chemistry. Its CAS No. 1018164-62-9 is frequently searched in scientific databases, reflecting its relevance in targeted therapy and kinase inhibition studies. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking simulations.

One of the key areas of interest for 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is its potential role in inflammatory diseases and cancer research. The 4-fluorophenyl moiety is known to enhance binding affinity to certain enzyme targets, while the cyclopropyl group may improve metabolic stability. These features align with current drug optimization strategies, which prioritize bioavailability and selectivity.

In the context of green chemistry, synthetic routes for this compound are being optimized to reduce environmental impact. Researchers are exploring catalyst-free and solvent-free methodologies, addressing the growing demand for sustainable synthesis. This aligns with broader industry trends, as evidenced by the increasing number of publications on eco-friendly pharmaceutical production.

The compound's patent landscape is another area of active investigation. With the rise of personalized medicine, 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is being evaluated for its potential in precision oncology and immune modulation. Its CAS No. 1018164-62-9 often appears in clinical trial databases, underscoring its translational potential.

From a computational chemistry perspective, this compound is a subject of QSAR modeling and ADMET prediction studies. The integration of machine learning tools has accelerated the identification of its pharmacophore features, making it a case study in digital drug discovery. These advancements are particularly relevant to researchers searching for next-generation therapeutics.

In summary, 3-cyclopropyl-1-(4-fluorophenyl)-6-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1018164-62-9) represents a promising candidate in modern pharmaceutical development. Its multifaceted applications—from kinase inhibition to sustainable synthesis—make it a compound of enduring interest in both academic and industrial settings.